Cas no 98946-73-7 (1-(4-Bromophenyl)-3-methylpyrazole)

• Product Name: 1-(4-Bromophenyl)-3-methylpyrazole
• CAS No: 98946-73-7
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD11848680
• CID: 857308
• PubChem ID: 46739592
• Update Time: 2024-10-25

1-(4-Bromophenyl)-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)-3-METHYLPYRAZOLE
• 1-(4-bromophenyl)-3-methyl-1H-pyrazole
• KM3491
• CS-0211921
• MFCD11848680
• DTXSID30675189
• YDA94673
• SCHEMBL5544146
• DB-336751
• BS-22627
• 98946-73-7
• AT22782
• 1-(4-Bromophenyl)-3-methylpyrazole

• MDL： MFCD11848680
• Inchi： 1S/C10H9BrN2/c1-8-6-7-13(12-8)10-4-2-9(11)3-5-10/h2-7H,1H3
• InChI Key： HQNNVHWAUQVTKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 235.995
• Monoisotopic Mass: 235.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 3